Cas no 2060037-36-5 (3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one)
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-(Aminomethyl)-2-(2,2,3-trimethylbutyl)-3H-isoindol-1-one
- 3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one
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- MDL: MFCD30487252
- Inchi: 1S/C16H24N2O/c1-11(2)16(3,4)10-18-14(9-17)12-7-5-6-8-13(12)15(18)19/h5-8,11,14H,9-10,17H2,1-4H3
- InChI Key: NZMQVWZQBAHHRK-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(CN)N1CC(C)(C)C(C)C
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033745-1g |
3-(Aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 95% | 1g |
¥4697.0 | 2023-03-11 | |
| Enamine | EN300-329372-0.05g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 0.05g |
$792.0 | 2023-09-04 | ||
| Enamine | EN300-329372-0.1g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 0.1g |
$829.0 | 2023-09-04 | ||
| Enamine | EN300-329372-0.25g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 0.25g |
$867.0 | 2023-09-04 | ||
| Enamine | EN300-329372-0.5g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 0.5g |
$905.0 | 2023-09-04 | ||
| Enamine | EN300-329372-1.0g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 1g |
$943.0 | 2023-06-03 | ||
| Enamine | EN300-329372-2.5g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 2.5g |
$1848.0 | 2023-09-04 | ||
| Enamine | EN300-329372-5.0g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 5g |
$2732.0 | 2023-06-03 | ||
| Enamine | EN300-329372-10.0g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 10g |
$4052.0 | 2023-06-03 | ||
| Enamine | EN300-329372-1g |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one |
2060037-36-5 | 1g |
$943.0 | 2023-09-04 |
3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 3-(aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one
Compound CAS No. 2060037-36-5: 3-(Aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one
The compound CAS No. 2060037-36-5, also known as 3-(Aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindoles, which are known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a bicyclic framework with an isoindole core and substituents that enhance its functional properties.
Recent studies have highlighted the importance of isoindole derivatives in drug discovery and development. The isoindole core of this compound provides a rigid structure that can be easily modified to introduce various functional groups. The presence of an aminomethyl group at position 3 and a trimethylbutyl substituent at position 2 adds to the molecule's complexity and functionality. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity.
One of the most promising applications of CAS No. 2060037-36-5 lies in its potential as a lead compound for the development of new pharmaceutical agents. Researchers have demonstrated that isoindole derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities. For instance, studies have shown that certain isoindole-based compounds can inhibit key enzymes involved in inflammation pathways, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.
In addition to its pharmacological applications, CAS No. 2060037-36-5 has also been explored for its role in materials science. The compound's unique structure allows it to form stable complexes with metal ions, which could be utilized in the development of new materials for electronic devices or sensors. Recent advancements in nanotechnology have further expanded the scope of isoindole derivatives in creating advanced materials with tailored properties.
The synthesis of CAS No. 2060037-36-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in constructing the isoindole core and attaching the desired substituents.
From a structural perspective, the trimethylbutyl group at position 2 contributes to the compound's lipophilicity, which is essential for its bioavailability when used as a drug candidate. The aminomethyl group at position 3 introduces hydrogen bonding capabilities, enhancing the molecule's solubility and interaction with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of CAS No. 2060037-36-5 with various protein targets. Molecular docking studies have revealed potential interactions with enzymes involved in cancer cell proliferation and survival pathways. These findings suggest that the compound could serve as a starting point for developing targeted therapies against malignant tumors.
In conclusion, CAS No. 2060037-36-5, or 3-(Aminomethyl)-2-(2,2,3-trimethylbutyl)-2,3-dihydro-1H-isoindol-1-one, represents a valuable addition to the library of isoindole derivatives with diverse applications in pharmacology and materials science. Its unique structure and functional groups make it a promising candidate for further research and development in these fields.
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